Cas no 2710616-21-8 ((3-Chloro-4-fluoro-5-methoxyphenyl)(methyl)sulfane)

• Product Name: (3-Chloro-4-fluoro-5-methoxyphenyl)(methyl)sulfane
• CAS No: 2710616-21-8
• MF: C₈H₈ClFOS
• MW: 206.66
• CID: 5082123
• Update Time: 2026-03-01

(3-Chloro-4-fluoro-5-methoxyphenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (3-Chloro-4-fluoro-5-methoxyphenyl)(methyl)sulfane

• Inchi： 1S/C8H8ClFOS/c1-11-7-4-5(12-2)3-6(9)8(7)10/h3-4H,1-2H3
• InChI Key： JBNOANLJVSZTIC-UHFFFAOYSA-N
• SMILES： C1(F)=C(Cl)C=C(SC)C=C1OC

Additional information on (3-Chloro-4-fluoro-5-methoxyphenyl)(methyl)sulfane

Comprehensive Overview of (3-Chloro-4-fluoro-5-methoxyphenyl)(methyl)sulfane (CAS No. 2710616-21-8)

(3-Chloro-4-fluoro-5-methoxyphenyl)(methyl)sulfane, with the CAS number 2710616-21-8, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique chloro, fluoro, and methoxy substituents, offers a versatile scaffold for synthetic applications. Its molecular structure, featuring a methylsulfane group, makes it a valuable intermediate in the development of novel bioactive molecules. Researchers and industry professionals are increasingly exploring its potential due to its distinct chemical properties and reactivity.

The growing interest in (3-Chloro-4-fluoro-5-methoxyphenyl)(methyl)sulfane is driven by its applicability in drug discovery and crop protection. In the pharmaceutical sector, this compound is being investigated for its role in the synthesis of small molecule inhibitors and targeted therapies. Its halogenated aromatic core is particularly appealing for designing compounds with enhanced binding affinity and metabolic stability. Meanwhile, in agrochemicals, the fluoro and methoxy groups contribute to the development of pesticides and herbicides with improved efficacy and environmental profiles.

From a synthetic chemistry perspective, CAS 2710616-21-8 presents intriguing opportunities for catalysis and functional group transformations. The presence of both electron-withdrawing (chloro, fluoro) and electron-donating (methoxy) groups on the phenyl ring allows for selective modifications, enabling the creation of diverse derivatives. This versatility aligns with current trends in green chemistry, where researchers seek to minimize waste and optimize reaction conditions. The compound's stability under various conditions further enhances its utility in high-throughput screening and combinatorial chemistry.

In the context of material science, (3-Chloro-4-fluoro-5-methoxyphenyl)(methyl)sulfane is being explored for its potential in organic electronics and polymers. Its aromatic system and sulfur-containing moiety make it a candidate for designing conductive materials and photoactive compounds. With the rise of sustainable technologies, this compound could play a role in advancing organic photovoltaics or light-emitting diodes (OLEDs), addressing the demand for energy-efficient solutions.

Recent advancements in analytical techniques have facilitated the characterization and quality control of 2710616-21-8. Techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to ensure purity and consistency. These methods are critical for meeting regulatory standards and ensuring the compound's suitability for research and industrial applications. Additionally, the integration of computational chemistry tools has accelerated the prediction of its physicochemical properties, aiding in rational design and optimization.

The commercial availability of (3-Chloro-4-fluoro-5-methoxyphenyl)(methyl)sulfane has expanded its accessibility to academic institutions and private laboratories. Suppliers often provide detailed technical data sheets (TDS) and safety guidelines, ensuring safe handling and storage. As the demand for custom synthesis and bulk quantities grows, manufacturers are scaling up production while maintaining high standards of quality and reproducibility.

Looking ahead, the potential of CAS 2710616-21-8 remains vast. Ongoing research is likely to uncover new applications, particularly in precision medicine and smart materials. Its compatibility with bioconjugation strategies and nanotechnology further broadens its scope. For scientists and industry stakeholders, staying updated on the latest developments related to this compound is essential for leveraging its full potential in innovative projects.